Cas no 338394-67-5 (2-(3,5-Dimethylbenzenesulfonyl)quinoxaline)

• Product Name: 2-(3,5-Dimethylbenzenesulfonyl)quinoxaline
• CAS No: 338394-67-5
• MF: C₁₆H₁₄N₂O₂S
• MW: 298.359562397003
• CID: 6628356
• PubChem ID: 3792610
• Update Time: 2024-01-04

2-(3,5-Dimethylbenzenesulfonyl)quinoxaline Chemical and Physical Properties

Names and Identifiers

• 2-[(3,5-DIMETHYLPHENYL)SULFONYL]QUINOXALINE
• 3,5-DIMETHYLPHENYL 2-QUINOXALINYL SULFONE
• 2-(3,5-dimethylbenzenesulfonyl)quinoxaline
• Quinoxaline, 2-[(3,5-dimethylphenyl)sulfonyl]-
• MLS000691941
• CHEMBL1449387
• Oprea1_861647
• 2-(3,5-dimethylphenyl)sulfonylquinoxaline
• 2D-047
• AKOS005084510
• 338394-67-5
• SMR000333970
• HMS2660E08
• 2-(3,5-Dimethylbenzenesulfonyl)quinoxaline

• Inchi： 1S/C16H14N2O2S/c1-11-7-12(2)9-13(8-11)21(19,20)16-10-17-14-5-3-4-6-15(14)18-16/h3-10H,1-2H3
• InChI Key： LLFJKMJCYIKABQ-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=CC=2)N=CC=1S(C1=CC(C)=CC(C)=C1)(=O)=O

Computed Properties

• Exact Mass: 298.07759887g/mol
• Monoisotopic Mass: 298.07759887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 449
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 68.3Ų

Experimental Properties

• Density: 1.292±0.06 g/cm3(Predicted)
• Boiling Point: 521.7±50.0 °C(Predicted)
• pka: -3.61±0.30(Predicted)